Cas no 3469-03-2 (bicyclo[4.2.0]octa-1,3,5-trien-7-yl acetate)

• Product name: bicyclo[4.2.0]octa-1,3,5-trien-7-yl acetate
• CAS No: 3469-03-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 919429
• PubChem ID: 287159

bicyclo[4.2.0]octa-1,3,5-trien-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.2.0]octa-1,3,5-trien-7-yl acetate
• AKOS004907555; bicyclo[4.2.0]octa-1,3,5-trien-7-yl acetate; 1-acetoxy-1,2-dihydrobenzocyclobutene; NSC146574; AC1L66RC; AR-1H9843; 1-acetoxybenzocyclobutene; 8-bicyclo[4.2.0]octa-1,3,5-trienyl acetate; 1-acetoxycyclobutabenzene; SureCN11490469; CTK1C5569; Acetoxy-benzocyclobutan; AC1Q6212;
• SCHEMBL11490469
• AKOS004907555
• 3469-03-2
• 8-bicyclo[4.2.0]octa-1,3,5-trienyl acetate
• NSC-146574
• 1-acetoxybenzocyclobutene
• NSC146574
• DTXSID30301835

• Inchi： InChI=1S/C10H10O2/c1-7(11)12-10-6-8-4-2-3-5-9(8)10/h2-5,10H,6H2,1H3
• InChI Key： XWIPDNKTOPDTBQ-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CC2=CC=CC=C12

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids